1,8-Dinitronaphthalene
Overview
Description
1,8-Dinitronaphthalene is a dinitronaphthalene carrying nitro groups at positions 1 and 8 . It appears as yellow crystals .
Synthesis Analysis
A simple method for the preparation of dinitronaphthalene from the nitration reaction of 1-nitronaphthalene with NO2 as nitration reagent under mild conditions has been developed . The results indicated that Ni(CH3COO)2 4H2O catalyst shows better catalytic performances .Molecular Structure Analysis
The molecular formula of 1,8-Dinitronaphthalene is C10H6N2O4 . Its average mass is 218.166 Da and its monoisotopic mass is 218.032761 Da .Chemical Reactions Analysis
1,8-Dinitronaphthalene is sensitive to heat and shock .Scientific Research Applications
Solubility and Thermodynamics
Solubility in Organic Solvents : Research by Zhou et al. (2015) and Yang et al. (2017) explored the solubility of 1,8-dinitronaphthalene in various organic solvents. Their findings include the solubility data and the thermodynamic properties of solutions, providing valuable insights for its application in different chemical environments. This work is significant for understanding how 1,8-dinitronaphthalene behaves in different solvents, which is crucial for its practical applications in chemical synthesis and processing (Zhou et al., 2015) (Yang et al., 2017).
Solubility in Mixed Solvents : The solubility of 1,8-dinitronaphthalene in mixed solvents was experimentally determined by Du et al. (2016). This study provides key insights into its solubility behavior in mixed solvent systems, which is important for its use in various chemical processes (Du et al., 2016).
Chemical Preparation and Interaction
Preparation Methods : You et al. (2015) developed a simple method for the preparation of dinitronaphthalene, including 1,8-dinitronaphthalene, using a nitration reaction. This research contributes to the efficient and environmentally benign methods for synthesizing dinitronaphthalenes (You et al., 2015).
Electrochemical Behavior : Studies by Shanmugam et al. (2004) and Daňhel et al. (2007) investigated the polarographic and voltammetric determination of dinitronaphthalenes, including 1,8-dinitronaphthalene. These studies are significant for understanding the electrochemical properties of 1,8-dinitronaphthalene, which can be useful in analytical chemistry applications (Shanmugam et al., 2004) (Daňhel et al., 2007).
Photoreduction Study : Görner (2002) conducted a time-resolved UV-Vis spectroscopic and conductometric study on the photoreduction of dinitronaphthalenes, including 1,8-dinitronaphthalene. This research is pivotal in understanding the photochemical behavior of 1,8-dinitronaphthalene, which has implications in photochemical applications (Görner, 2002).
Molecular Properties and Analysis
Molecular Structure Analysis : Bozkaya and Schaefer (2010) provided theoretical insights into the structures and properties of dinitronaphthalene isomers, including 1,8-dinitronaphthalene. Their research offers a deep understanding of the molecular characteristics, which is essential for its application in material science and molecular engineering (Bozkaya & Schaefer, 2010).
Photocatalytic Oxidation : Bekbolet et al. (2009) explored the photocatalytic oxidation of dinitronaphthalenes, including 1,8-dinitronaphthalene. This research is crucial for understanding its potential in photocatalytic applications, particularly in environmental remediation and green chemistry processes (Bekbolet et al., 2009).
Safety and Hazards
1,8-Dinitronaphthalene is a suspected carcinogen . It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is sensitive to heat and shock, and may react violently if exposed to these conditions . It is recommended to handle this compound with care, using personal protective equipment and ensuring adequate ventilation .
Future Directions
A new process has been implemented for synthesizing 1,5-dinitronaphthalene and 1,8-dinitronaphthalene from a naphthalene organic solvent solution and concentrated nitric acid in a continuous flow microchannel reactor . This method is simple, safe to operate, can continuously produce the products at high yield, and has small environmental pollution .
Mechanism of Action
Target of Action
1,8-Dinitronaphthalene is a derivative of naphthalene, carrying nitro groups at positions 1 and 8
Mode of Action
It is synthesized from the nitration reaction of 1-nitronaphthalene with no2 as the nitration reagent . The formation pathway of dinitronaphthalene from this reaction may involve a radical reaction mechanism .
Action Environment
1,8-Dinitronaphthalene is sensitive to heat and shock , indicating that environmental factors such as temperature and physical disturbances can influence its action, efficacy, and stability. Moreover, the synthesis of 1,8-Dinitronaphthalene involves a nitration reaction, which can be influenced by various environmental factors .
properties
IUPAC Name |
1,8-dinitronaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4/c13-11(14)8-5-1-3-7-4-2-6-9(10(7)8)12(15)16/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVCSMMMOCOTIHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4 |
Source
|
| Record name | 1,8-DINITRONAPHTHALENE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID9025166 |
Source
|
| Record name | 1,8-Dinitronaphthalene | |
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Molecular Weight |
218.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
1,8-dinitronaphthalene appears as yellow crystals. (NTP, 1992), Yellow solid; [CAMEO] Yellow crystalline powder; [MSDSonline] |
Source
|
| Record name | 1,8-DINITRONAPHTHALENE | |
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| Record name | 1,8-Dinitronaphthalene | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992) |
Source
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| Record name | 1,8-DINITRONAPHTHALENE | |
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Vapor Density |
7.51 (NTP, 1992) - Heavier than air; will sink (Relative to Air) |
Source
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| Record name | 1,8-DINITRONAPHTHALENE | |
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Vapor Pressure |
0.00000428 [mmHg] |
Source
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| Record name | 1,8-Dinitronaphthalene | |
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Product Name |
1,8-Dinitronaphthalene | |
CAS RN |
602-38-0 |
Source
|
| Record name | 1,8-DINITRONAPHTHALENE | |
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| Record name | Naphthalene, 1,8-dinitro- | |
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Melting Point |
340 to 342 °F (NTP, 1992) |
Source
|
| Record name | 1,8-DINITRONAPHTHALENE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,8-dinitronaphthalene?
A1: 1,8-Dinitronaphthalene has the molecular formula C10H6N2O4 and a molecular weight of 218.16 g/mol.
Q2: What spectroscopic data is available for characterizing 1,8-dinitronaphthalene?
A2: Research has utilized various spectroscopic techniques to characterize 1,8-dinitronaphthalene. UV-Vis absorption spectra reveal characteristic peaks, with peak wavelengths reported at 199.5 nm, 229.5 nm, and 303 nm. [] Researchers have also investigated the electronic structure and transitions associated with these absorption bands. [] Additionally, Raman spectroscopy has been employed to study lattice vibrations and phase transitions in 1,8-dinitronaphthalene. []
Q3: How does the solubility of 1,8-dinitronaphthalene vary across different solvents?
A3: Studies have explored the solubility of 1,8-dinitronaphthalene in various organic solvents. For instance, its solubility in nine different organic solvents was measured at temperatures ranging from 273.15 K to 308.15 K. [] Researchers have also investigated its solubility in mixed solvent systems, such as acetone + methanol, toluene + methanol, and acetonitrile + methanol. []
Q4: Can 1,8-dinitronaphthalene be synthesized catalytically?
A4: Yes, 1,8-dinitronaphthalene can be synthesized via the nitration of naphthalene. Researchers have explored the use of heteropolyacid loaded catalysts, specifically phosphotungstic acid loaded on a zirconia/zeolite molecular sieve, for this reaction. [] This catalyst system has shown promising results in enhancing the selectivity towards 1,8-dinitronaphthalene formation. [] Another study investigated HZSM-5-supported phosphotungstic acid as a catalyst for the regioselective nitration of naphthalene. []
Q5: Have there been any computational studies on 1,8-dinitronaphthalene?
A5: Yes, researchers have used computational methods to investigate the conformation of 1,8-dinitronaphthalene. By measuring molar Kerr constants and dipole moments, and comparing them with calculated values, they estimated the twisting angle between the nitro groups and the naphthalene ring to be between 60–70°. []
Q6: What is the electrochemical behavior of 1,8-dinitronaphthalene?
A6: The electrochemical behavior of 1,8-dinitronaphthalene has been studied using various techniques. Researchers have employed voltammetric methods, specifically differential pulse voltammetry (DPV), to determine 1,8-dinitronaphthalene concentrations. [, , ] These studies utilized silver solid amalgam electrodes, both in traditional and modified forms, showcasing the compound's reduction behavior. [, , ] Additionally, polarographic and coulometric studies have provided insights into the reduction mechanisms of 1,8-dinitronaphthalene and related compounds. []
Q7: What analytical techniques are used to quantify 1,8-dinitronaphthalene?
A7: Various analytical methods are employed for the quantification of 1,8-dinitronaphthalene. Voltammetric techniques, especially differential pulse voltammetry, have been successfully applied for its determination, achieving low detection limits. [, , ] Infrared (IR) spectroscopy also offers a quantitative analysis method, particularly for mixtures containing 1,8-dinitronaphthalene and 1,5-dinitronaphthalene. [] This method relies on measuring the relative absorption intensities at two characteristic wavelengths, offering a way to determine the composition of these mixtures. []
Q8: What are some key milestones in the research on 1,8-dinitronaphthalene?
A8: Early research focused on understanding the fundamental properties of 1,8-dinitronaphthalene, including its electronic structure [], phase transitions [], and electrochemical behavior []. Later studies explored its synthesis via catalytic nitration [, ] and its use as a cathode material in batteries []. The development of sensitive and selective analytical methods for its detection and quantification has also been a significant area of research. [, , ]
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